Cas no 1858071-89-2 (3,3-Dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one)

• Product Name: 3,3-Dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one
• CAS No: 1858071-89-2
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 6147836
• PubChem ID: 165474109
• Update Time: 2025-10-30

3,3-Dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1858071-89-2
• 3,3-dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one
• EN300-1127206
• 3,3-Dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one

• Inchi： 1S/C10H14O3S/c1-7(10(12-2)13-3)9(11)8-4-5-14-6-8/h4-7,10H,1-3H3
• InChI Key： UHLTZMAUNAVFAU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(C)C(OC)OC)=O

Computed Properties

• Exact Mass: 214.06636548g/mol
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.8Ų

Additional information on 3,3-Dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one

3,3-Dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one (CAS No. 1858071-89-2): An Emerging Compound in Medicinal Chemistry

3,3-Dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one (CAS No. 1858071-89-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and anti-microbial activities.

The chemical structure of 3,3-Dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one consists of a thiophene ring attached to a substituted propanone moiety. The presence of the thiophene ring imparts significant aromatic stability and electronic effects, while the methoxy and methyl groups contribute to the overall hydrophobicity and steric hindrance of the molecule. These structural characteristics make it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 3,3-Dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one in the treatment of inflammatory diseases. A 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3,3-Dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one has shown promise in cancer research. A 2021 study in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that 3,3-Dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one could be a valuable lead compound for developing new anticancer drugs.

The pharmacokinetic properties of 3,3-Dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one have also been investigated. A 2020 study in the Bioorganic & Medicinal Chemistry Letters evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.

To further enhance its therapeutic potential, researchers are exploring various chemical modifications to optimize the pharmacological properties of 3,3-Dimethoxy-2-methyl-1-(thiophen-3-yl)propan-1-one. For instance, substituting different functional groups on the thiophene ring or modifying the propanone moiety can alter its biological activity and pharmacokinetic behavior. These efforts aim to identify more potent and selective analogs for specific therapeutic applications.

In conclusion, 3,3-Dimethoxy-2-methyl-1-(thiophen-3-y l)propan - 1 - one (CAS No. 1858071 - 89 - 2) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as inflammation and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing drug discovery and development efforts.